2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide
Overview
Description
2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide, also known as MMTA, is a chemical compound that has gained interest in scientific research due to its potential pharmacological properties. MMTA has been found to exhibit antitumor, anti-inflammatory, and analgesic effects, making it a promising candidate for development as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide is not fully understood. However, studies have suggested that 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide may exert its antitumor effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of inflammation and pain.
Biochemical and Physiological Effects
2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has been found to have a number of biochemical and physiological effects. In vitro studies have shown that 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide can induce cell cycle arrest and apoptosis in cancer cells. 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune responses. In addition, 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are involved in the development of inflammation and pain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer, inflammation, and pain. However, one of the limitations of using 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide is its toxicity, which can vary depending on the cell line or animal model used in the experiment. Therefore, further studies are needed to determine the optimal dosage and administration route for 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide.
Future Directions
There are several future directions for the research on 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide. One potential direction is the development of 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide as a therapeutic agent for the treatment of cancer, inflammation, and pain. Further studies are needed to determine the optimal dosage and administration route for 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide. Another potential direction is the investigation of the mechanism of action of 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide, which can provide insight into its potential pharmacological properties. Additionally, studies can be conducted to determine the potential side effects of 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide and its safety profile in animals and humans.
Scientific Research Applications
2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has been extensively studied for its potential pharmacological properties. In vitro studies have shown that 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide exhibits antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. 2-[(4-methoxybenzyl)thio]-N-[2-(4-morpholinyl)ethyl]acetamide has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methylsulfanyl]-N-(2-morpholin-4-ylethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-20-15-4-2-14(3-5-15)12-22-13-16(19)17-6-7-18-8-10-21-11-9-18/h2-5H,6-13H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXSSIIGPXBSHSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CSCC(=O)NCCN2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50388108 | |
Record name | Acetamide, 2-[[(4-methoxyphenyl)methyl]thio]-N-[2-(4-morpholinyl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50388108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetamide, 2-[[(4-methoxyphenyl)methyl]thio]-N-[2-(4-morpholinyl)ethyl]- | |
CAS RN |
90212-91-2 | |
Record name | Acetamide, 2-[[(4-methoxyphenyl)methyl]thio]-N-[2-(4-morpholinyl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50388108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.